Cas no 80756-32-7 (4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI))

4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI) structure
80756-32-7 structure
Product Name:4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
CAS No:80756-32-7
MF:C11H10N4O2S2
MW:294.352698802948
CID:724667
PubChem ID:14865047
Update Time:2025-04-19

4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 4-Thiazoleethanethioicacid, 2-amino-a-(methoxyimino)-,S-2-pyridinyl ester, (Z)- (9CI)
    • S-2-pyridyl (Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
    • S-pyridin-2-yl (2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoethanethioate
    • EINECS 279-539-0
    • 4-Thiazoleethanethioic acid, 2-amino-alpha-(methoxyimino)-, S-2-pyridinyl ester, (Z)-
    • s-2-Pyridyl(Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)thioacetate
    • DTXSID601133420
    • 80756-32-7
    • Inchi: 1S/C11H10N4O2S2/c1-17-15-9(7-6-18-11(12)14-7)10(16)19-8-4-2-3-5-13-8/h2-6H,1H3,(H2,12,14)/b15-9-
    • InChI Key: YUPSQTMMUIIVFP-DHDCSXOGSA-N
    • SMILES: S1C(N)=NC(=C1)/C(/C(=O)SC1C=CC=CN=1)=N/OC

Computed Properties

  • Exact Mass: 294.024517
  • Monoisotopic Mass: 294.024517
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 354
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 144
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 2.6

Experimental Properties

  • Density: 1.5
  • Boiling Point: 508.3°C at 760 mmHg
  • Flash Point: 261.2°C
  • Refractive Index: 1.715
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